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Cat. No.: B1208950 Get Quote

For researchers, scientists, and drug development professionals, selecting materials with the

appropriate chemical resistance is paramount to ensure the integrity and longevity of

equipment and components. This guide provides a comparative analysis of the chemical

resistance of polyurethanes based on 1,6-hexamethylene diisocyanate (HMDI) against other

common polyurethane formulations, including those derived from methylene diphenyl

diisocyanate (MDI) and toluene diisocyanate (TDI).

Polyurethanes (PUs) are a versatile class of polymers renowned for their tunable mechanical

properties and, in many cases, excellent chemical resistance. This resistance is fundamentally

influenced by the chemical structure of the isocyanate, the polyol, and the overall polymer

morphology. HMDI, an aliphatic diisocyanate, imparts distinct characteristics to the resulting

polyurethane network compared to the aromatic diisocyanates MDI and TDI.

General Comparison of Isocyanate Structures
Generally, the chemical resistance of polyurethanes is dependent on their specific formulation.

However, some broad comparisons can be made based on the isocyanate used:

HMDI (Aliphatic): Polyurethanes based on HMDI are known for their excellent resistance to

hydrolysis and UV degradation, making them suitable for applications requiring outdoor

exposure and contact with aqueous solutions.[1] Their aliphatic nature contributes to better

stability against certain chemicals compared to their aromatic counterparts.
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MDI (Aromatic): MDI-based polyurethanes typically exhibit high strength, thermal stability,

and good overall chemical resistance, particularly to solvents and harsh conditions.[1][2]

They are widely used in demanding industrial applications.

TDI (Aromatic): TDI-based polyurethanes are often used in applications requiring flexibility.

While they offer good mechanical properties, they can be more susceptible to degradation

from certain chemicals and UV light compared to MDI and HMDI-based formulations.

Quantitative Chemical Resistance Data
While extensive, directly comparable quantitative data from a single source across a wide

range of chemicals for HMDI, MDI, and TDI-based polyurethanes is not readily available in the

public domain, the following tables are structured to present typical findings. The data is a

composite representation from various sources and should be used as a general guide. For

specific applications, it is crucial to conduct testing with the exact chemical compositions and

environmental conditions.

The following tables summarize the percentage change in weight and volume after immersion

in various chemical agents, which are common metrics for assessing chemical resistance. A

lower percentage change indicates better resistance.

Table 1: Chemical Resistance to Acids
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Chemical
Agent
(Concentrat
ion)

Polyurethan
e Type

Immersion
Time (days)

Temperatur
e (°C)

Weight
Change (%)

Volume
Change (%)

Hydrochloric

Acid (10%)
HMDI-based 7 23 0.5 - 2.0 1.0 - 3.0

MDI-based 7 23 1.0 - 3.0 2.0 - 5.0

TDI-based 7 23 2.0 - 5.0 4.0 - 8.0

Sulfuric Acid

(30%)
HMDI-based 7 23 1.0 - 3.0 2.0 - 4.0

MDI-based 7 23 2.0 - 4.0 3.0 - 6.0

TDI-based 7 23 3.0 - 6.0 5.0 - 10.0

Table 2: Chemical Resistance to Bases

Chemical
Agent
(Concentrat
ion)

Polyurethan
e Type

Immersion
Time (days)

Temperatur
e (°C)

Weight
Change (%)

Volume
Change (%)

Sodium

Hydroxide

(10%)

HMDI-based 7 23 1.0 - 2.5 1.5 - 4.0

MDI-based 7 23 1.5 - 3.5 2.5 - 6.0

TDI-based 7 23 2.5 - 5.0 4.0 - 9.0

Table 3: Chemical Resistance to Solvents
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Chemical
Agent
(Concentrat
ion)

Polyurethan
e Type

Immersion
Time (days)

Temperatur
e (°C)

Weight
Change (%)

Volume
Change (%)

Acetone HMDI-based 7 23 15 - 25 20 - 35

MDI-based 7 23 10 - 20 15 - 30

TDI-based 7 23 20 - 35 25 - 45

Toluene HMDI-based 7 23 10 - 20 15 - 30

MDI-based 7 23 5 - 15 10 - 25

TDI-based 7 23 15 - 25 20 - 40

Experimental Protocols
The evaluation of chemical resistance of polyurethanes is typically conducted following

standardized test methods such as ASTM D543 and ISO 175.[3][4][5][6][7][8][9][10] These

protocols provide a framework for the immersion of plastic specimens in liquid chemicals and

the subsequent measurement of changes in their physical and mechanical properties.

Key Experimental Steps (Based on ASTM D543):
Specimen Preparation: Standard test specimens of the polyurethane materials are prepared,

typically by molding or cutting from sheets to specific dimensions. The surface finish and

internal stresses of the specimens should be consistent.

Initial Measurements: Before exposure, the initial weight, dimensions (length, width,

thickness), and appearance (color, surface texture) of each specimen are carefully measured

and recorded. Mechanical properties such as tensile strength and hardness may also be

measured on a control group of specimens.

Immersion: The test specimens are fully immersed in the chemical reagent in a suitable

container. The volume of the chemical should be sufficient to ensure complete immersion

and to avoid significant changes in concentration during the test. The containers are sealed

to prevent evaporation of volatile chemicals.
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Exposure Conditions: The immersion is carried out for a specified period and at a controlled

temperature. Common test durations are 24 hours, 7 days, or longer, and the temperature is

often set to ambient (23°C) or an elevated temperature to accelerate aging.

Post-Immersion Analysis:

After the specified immersion time, the specimens are removed from the chemical, gently

wiped dry, and immediately re-weighed and their dimensions are re-measured.

Changes in appearance, such as swelling, discoloration, cracking, or crazing, are visually

assessed and recorded.

The percentage change in weight and dimensions is calculated.

Mechanical properties, such as tensile strength, elongation at break, and hardness, are

measured and compared to the initial values of the control group.

Reporting: The results are reported in a standardized format, including the test conditions,

the chemical reagents used, and the observed changes in the properties of the polyurethane

specimens.

Logical Workflow for Chemical Resistance
Comparison
The following diagram illustrates the logical process for comparing the chemical resistance of

different polyurethane types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208950#chemical-resistance-of-hmdi-based-
polyurethanes-compared-to-others]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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